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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No.: B167039

An In-depth Technical Guide to 1-Chloro-2-
methylpropane

This guide provides comprehensive safety and technical information for 1-chloro-2-
methylpropane, also known as isobutyl chloride. The content is intended for researchers,
scientists, and professionals in drug development who handle this chemical. The information is
compiled from various safety data sheets and chemical suppliers.

Chemical and Physical Properties

1-Chloro-2-methylpropane is a clear, colorless liquid with a characteristic, strong odor.[1] It is
a highly flammable organochlorine compound.[1][2] Its chemical and physical properties are
summarized in the table below.
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Property

Value

Molecular Formula

CAHOCI[1][2][3]

Molecular Weight 92.57 g/mol [2][3]

CAS Number 513-36-0[1][2]

Appearance Clear, colorless liquid[1][4]

Odor Strong, characteristic[1]

Boiling Point 68-69 °C (154.4-156.2 °F) at 760 mmHg[1][2][4]
Melting Point -131 °C (-203.8 °F)[1][4]

Flash Point -7 °C (19.4 °F)[1]

Density 0.883 g/mL at 25 °C[4]

Vapor Pressure

120 mmHg at 20 °C[1]

Vapor Density

3.19 (Air = 1)[1]

Water Solubility

Insoluble (28 mg/L at 20 °C)[1][4]

Solubility in Other Solvents Miscible with ethanol and ether[4]

Autoignition Temperature 395 °C (743 °F)[1]

Hazard Identification and Safety

1-Chloro-2-methylpropane is classified as a highly flammable liquid and vapor.[1][3] It may
cause skin, eye, and respiratory tract irritation.[3] In case of fire, it can decompose to produce
toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen chloride.[1][4]

GHS Hazard Classification
o Flammable Liquids: Category 2[1][5]

Hazard Statements

o H225: Highly flammable liquid and vapour.[3][5]
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Precautionary Statements

A comprehensive list of precautionary statements includes:

Prevention: P210, P233, P240, P241, P242, P243, P280[6][5]

Response: P303+P361+P353, P370+P378[6][5]

Storage: P403+P235[6][5]

Disposal: P501[6][5]

Fire and Explosion Data

Due to its low flash point, 1-chloro-2-methylpropane poses a significant fire risk. Its vapors
can form explosive mixtures with air and may travel to a source of ignition and flash back.[1]

Parameter Value
Flash Point -7 °C (19.4 °F)[1]
Flammability Limits in Air Lower: 2.0%

Upper: 8.8%

] S ] Carbon dioxide (C0O2), dry chemical, foam, or
Suitable Extinguishing Media
water spray.[1][3]

Unsuitable Extinguishing Media Solid streams of water may be ineffective.[3]

Toxicological Information

The toxicological properties of 1-chloro-2-methylpropane have not been fully investigated.[1]
[3][5] However, it is known to be harmful if inhaled, swallowed, or absorbed through the skin.[3]
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Exposure Route Effects

May cause respiratory tract irritation. High vapor

concentrations can lead to symptoms like

Inhalation . .
headache, dizziness, tiredness, nausea, and
vomiting.[1][3]

Skin Contact May cause skin irritation.[3]

Eye Contact May cause eye irritation.[3]

Ingestion May be harmful if swallowed.[3]

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[3][5]

Experimental Protocols
Handling and Storage

General Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Take precautionary measures against static discharge.[4][5]

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[3]
Storage:
» Store in a cool, dry, and well-ventilated place.

o Keep containers tightly closed.[3]
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Recommended storage temperature is between 2-8°C.

Incompatible with strong oxidizing agents, strong bases, and active metals like sodium or
potassium.[1]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing to
prevent skin exposure.[1][7]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.[1]

First Aid Measures

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes.[1][6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards.[1][3]

Spill and Leak Procedures

Small Spills (<50 mL):
o Ensure adequate ventilation and eliminate all ignition sources.[8]
o Wear appropriate PPE (gloves, eye protection, and respirator if necessary).[7][8]

o Absorb the spill with inert material (e.g., sand, vermiculite).[1]
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o Collect the absorbed material into a suitable, closed container for disposal.[1][8]

o Clean the spill area with soap and water.[7]

e Large Spills (>50 mL):

o

Evacuate the area immediately.[7][8]

[¢]

If the spill is outside of a fume hood, call emergency services (911), and if safe to do so,
pull the fire alarm and exit the building.[7]

[¢]

Prevent further leakage or spillage if safe to do so0.[3][8]

o

Do not let the product enter drains.[3][4][8]

Visualizations
Safe Handling Workflow for 1-Chloro-2-methylpropane
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Start: Handling 1-Chloro-2-methylpropane

1. Conduct Risk Assessment

l

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves
- Lab Coat

l

3. Ensure Proper Ventilation
(Use Chemical Fume Hood)

;

4. Handle Chemical
- Keep away from ignition sources
- Use non-sparking tools
- Ground equipment

Spill or Exposure Occurs

6. Dispose of Waste
- Collect in approved container
- Follow institutional protocols

5. Store Properly
- Cool, dry, well-ventilated area
- Tightly sealed container
- Away from incompatibles

Follow Spill Response Protocol

Administer First Aid

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-Chloro-2-methylpropane material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167039#1-chloro-2-methylpropane-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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